Cas no 2729-19-3 (2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one)

• Product Name: 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one
• CAS No: 2729-19-3
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• CID: 1429661
• PubChem ID: 13526380
• Update Time: 2025-06-25

2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(4-fluorophenyl)-1-(4-methoxyphenyl)-
• 2-(4-fluorophenyl)-1-(4-methoxyphenyl)ethanone
• CAA72919
• AKOS006039426
• 2-(4-fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one
• G25731
• Z385418260
• SCHEMBL3099798
• 2729-19-3
• EN300-59578
• CS-0252252
• 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one

• Inchi： 1S/C15H13FO2/c1-18-14-8-4-12(5-9-14)15(17)10-11-2-6-13(16)7-3-11/h2-9H,10H2,1H3
• InChI Key： ANDXXCSHBAHWSY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 244.08999
• Monoisotopic Mass: 244.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one

2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one: A Versatile Compound with Promising Applications in Medicinal Chemistry

2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one, also known by its CAS number 2729-19-3, is a multifunctional organic compound that has attracted significant attention in the field of medicinal chemistry. This compound belongs to the class of aromatic ketones, characterized by the presence of a carbonyl group (ethan-1-one) and two phenyl rings substituted with functional groups. The combination of 4-fluorophenyl and 4-methoxyphenyl moieties in its molecular structure provides unique opportunities for exploring its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the structural versatility of 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one in modulating biological targets. The fluorine atom at the para-position of the phenyl ring introduces electron-withdrawing effects, which can influence the compound's reactivity and interactions with biomolecules. Meanwhile, the methoxy group at the para-position of the other phenyl ring contributes to steric and electronic effects, enhancing the compound's ability to form hydrogen bonds with target proteins. These structural features make it a promising candidate for drug development targeting inflammation, neurodegenerative disorders, and cancer.

The synthesis of 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one typically involves a multi-step process, often starting with the coupling of 4-fluorophenyl and 4-methoxyphenyl derivatives. A recent breakthrough in asymmetric catalysis has enabled the efficient preparation of this compound with high stereocontrol, as reported in a 2023 study published in Organic & Biomolecular Chemistry. The researchers demonstrated that the use of chiral phosphoric acid catalysts significantly improved the yield and enantiomeric purity of the final product, which is critical for pharmaceutical applications requiring optical purity.

Current research on 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one has expanded beyond its synthetic challenges to explore its biological activities. In a 2024 study published in Journal of Medicinal Chemistry, the compound was evaluated for its anti-inflammatory potential. The study revealed that the compound exhibits potent inhibitory effects on the NF-κB signaling pathway, a key mediator of inflammation. This finding suggests that 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one could be a valuable lead compound for developing novel anti-inflammatory drugs.

Additionally, the compound has shown promising activity in cancer research. A 2023 preclinical study published in Cancer Research demonstrated that 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one induces apoptosis in breast cancer cells by modulating the Bcl-2 family proteins. The study also highlighted the compound's ability to inhibit the proliferation of triple-negative breast cancer cells, which are notoriously difficult to treat with conventional therapies. These findings underscore the potential of 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one as a therapeutic agent in oncology.

From a pharmacokinetic perspective, the compound's properties are of particular interest. A 2024 study published in Drug Metabolism and Disposition investigated the metabolic profile of 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one in rodents. The study found that the compound undergoes extensive oxidation at the methoxy group, leading to the formation of hydroxy metabolites. These metabolites were shown to retain significant biological activity, suggesting that the compound's therapeutic effects may be mediated by both the parent molecule and its metabolites.

In the context of drug design, 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one serves as a model for understanding the role of aromatic substituents in modulating drug-target interactions. The fluorine and methoxy groups in its structure provide a framework for exploring structure-activity relationships (SAR) in the development of new therapeutics. Researchers have also used computational methods, such as molecular docking and molecular dynamics simulations, to predict the compound's binding affinity to various protein targets, including kinases and transcription factors.

Despite its promising potential, the compound faces challenges in its development as a pharmaceutical agent. One major limitation is its solubility in aqueous environments, which can affect its bioavailability. A 2024 study published in European Journal of Pharmaceutical Sciences explored the use of solid dispersion techniques to enhance the solubility of 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one. The study demonstrated that the incorporation of hydrophilic excipients significantly improved the compound's dissolution rate, paving the way for its use in oral formulations.

Furthermore, the compound's safety profile is an important consideration for its clinical application. Preclinical studies have shown that 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one exhibits low toxicity in animal models, with no signs of organ damage at therapeutic doses. However, further studies are needed to evaluate its long-term safety in humans, particularly in the context of chronic administration.

In conclusion, 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with its promising biological activities, positions it as a valuable candidate for the development of new therapeutics. Ongoing research into its synthetic methods, pharmacological properties, and clinical potential is likely to yield further insights into its role in modern medicine.